4-(3-chloroanilino)-2H-chromen-2-one

• Molecular Formula: C15H10ClNO2
• Molecular Weight: 271.7g/mol
• IUPAC Name: 4-(3-chloroanilino)chromen-2-one
• InChI: InChI=1S/C15H10ClNO2/c16-10-4-3-5-11(8-10)17-13-9-15(18)19-14-7-2-1-6-12(13)14/h1-9,17H
• InChI Key: CLYXELRCOKHUDP-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C(=CC(=O)O2)NC3=CC(=CC=C3)Cl

Description

4-(3-Chloroanilino)-2H-chromen-2-one is a coumarin derivative characterized by a benzopyran-2-one core substituted at the 4-position with a 3-chloroanilino group. Coumarin derivatives are renowned for their diverse biological activities, including anticoagulant, antimicrobial, and antitumor properties. The 3-chloroanilino substituent in this compound likely enhances its pharmacological profile by modulating electronic and steric interactions with biological targets.

Comparison with Similar Compounds

Comparison with Structural Analogs

Positional Isomers: 4-(4-Chloroanilino)-2H-chromen-2-one

The 4-chloroanilino isomer (CAS 24526-89-4) serves as a critical comparator. Key differences include:

• Molecular Structure : The chloro substituent position (para vs. meta) alters electronic distribution and steric accessibility.
• Physicochemical Properties :

Property	4-(3-Chloroanilino)-2H-chromen-2-one	4-(4-Chloroanilino)-2H-chromen-2-one
Molecular Formula	C15H10ClNO2	C15H10ClNO2
Molecular Weight	Not explicitly reported	271.7 g/mol
SMILES	Not provided	O=C1C=CC2=C(C=CC=C2)N(C3=CC=CC(Cl)=C3)C1

• Positional isomerism may influence target binding; for example, para-substituted analogs often exhibit enhanced metabolic stability compared to meta-substituted ones due to reduced steric hindrance .

Substituent Variations in Chromen-2-one Derivatives

Halogen Substituents:

• 3-(4-Chlorophenyl)-7-methoxy-4-methyl-2H-chromen-2-one (CAS 263364-67-6):

  • Incorporates a 4-chlorophenyl and methoxy group.
  • Molecular Weight: 300.74 g/mol .
  • The methoxy group may enhance solubility, while the chloro group contributes to electrophilic reactivity.

• 4-Chloro-3-nitro-chromen-2-one :

  • Features nitro and chloro groups, increasing electrophilicity.
  • Reactivity: Participates in 102 reactions as a reactant, indicating high synthetic utility .

Complex Substituents:

• 7-[(3-Chlorobenzyl)oxy]-4-[(methylamino)methyl]-2H-chromen-2-one: Combines chloro, benzyloxy, and methylamino groups. Potential Application: Experimental status in DrugBank hints at kinase or receptor-targeted activity .